Cas no 887595-06-4 (3-(6-Bromo-pyridin-2-Yl)-isoxazol-5-ylamine)

• Product name: 3-(6-Bromo-pyridin-2-Yl)-isoxazol-5-ylamine
• CAS No: 887595-06-4
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• CID: 713811
• PubChem ID: 53417230

3-(6-Bromo-pyridin-2-Yl)-isoxazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine,3-(6-bromo-2-pyridinyl)-
• 3-(6-bromopyridin-2-yl)-1,2-oxazol-5-amine
• 3-(6-BROMO-PYRIDIN-2-YL)-ISOXAZOL-5-YLAMINE
• 887595-06-4
• EN300-1913466
• CS-0269384
• 3-(6-Bromopyridin-2-yl)isoxazol-5-amine
• DTXSID70697244
• 3-(6-Bromo-pyridin-2-Yl)-isoxazol-5-ylamine

• MDL： MFCD07787188
• Inchi： InChI=1S/C8H6BrN3O/c9-7-3-1-2-5(11-7)6-4-8(10)13-12-6/h1-4H,10H2
• InChI Key： IQULUYQVEPNFOD-UHFFFAOYSA-N
• SMILES： C1=CC(=NC(=C1)Br)C2=NOC(=C2)N

Computed Properties

• Exact Mass: 238.969
• Monoisotopic Mass: 238.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• Tautomer Count: 3
• Surface Charge: 0
• XLogP3: 1.7

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 439.4±45.0 °C at 760 mmHg
• Flash Point: 219.5±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(6-Bromo-pyridin-2-Yl)-isoxazol-5-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines